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Compound of Interest

Compound Name: Iron(lll) perchlorate hydrate

Cat. No.: B098410

An In-depth Technical Guide to the Molecular Weight of Anhydrous Iron(lll) Perchlorate

Introduction

Anhydrous iron(lll) perchlorate, with the chemical formula Fe(ClOa4)s, is an inorganic compound
of significant interest in various fields of chemical research and synthesis. As a potent oxidizing
agent and a source of the ferric ion, its applications range from catalysis to materials science.
For researchers, scientists, and drug development professionals, an accurate determination of
its molecular weight is fundamental for stoichiometric calculations, preparation of solutions of
specific molarity, and quantitative analysis. This guide provides a detailed methodology for the
calculation of the molecular weight of anhydrous iron(lll) perchlorate, presents the data in a
structured format, and offers a visual representation of the calculation workflow.

Chemical Identity and Molecular Weight

The foundational step in any quantitative chemical work is the precise knowledge of a
compound's molecular weight. This value is derived directly from its chemical formula, which
dictates the number and type of constituent atoms.
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Parameter Value

Chemical Name Iron(lll) Perchlorate
Synonyms Ferric Perchlorate
Chemical Formula Fe(ClOa4)s

Molecular Weight (Anhydrous) 354.20 g/mol [1][2][3][4]

Experimental Protocol: Molecular Weight
Calculation

The molecular weight of a compound is the sum of the atomic weights of all atoms present in
its chemical formula. The calculation for anhydrous iron(lll) perchlorate is a precise and
replicable procedure based on internationally accepted standard atomic weights.

Methodology:

e Deconstruction of the Chemical Formula: The formula Fe(ClOa4)s is first broken down to
identify its constituent elements and the count of atoms for each.

o One ion of Iron (Fe3*).
o Three perchlorate ions (ClOa4™).
» Atom ldentification and Count: The total number of atoms of each element is determined.
o Iron (Fe): 1 atom.
o Chlorine (CI): 1 atom per perchlorate ion x 3 ions = 3 atoms.
o Oxygen (O): 4 atoms per perchlorate ion x 3 ions = 12 atoms.

o Standard Atomic Weight Compilation: The standard atomic weight for each element is
obtained from authoritative sources such as the International Union of Pure and Applied
Chemistry (IUPAC).
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o The atomic mass of Iron (Fe) is approximately 55.845 g/mol .[5][6]

o The atomic mass of Chlorine (Cl) is approximately 35.453 g/mol .[7][8][9]

o The atomic mass of Oxygen (O) is approximately 15.999 g/mol .[10][11][12]

» Calculation of Total Mass Contribution: The mass contribution of each element to the total
molecular weight is calculated by multiplying its atomic weight by the number of atoms in the
formula.

e Summation: The total mass contributions of all elements are summed to yield the final
molecular weight of the compound.

The following table provides a detailed breakdown of this calculation:

Standard Total Mass
_ _ Number of o
Element Symbol Atomic Weight ( Contribution (
Atoms
g/mol ) g/mol )
Iron Fe 55.845[5][6] 1 55.845
Chlorine Cl 35.453[7][8][9] 3 106.359
15.999[10][11]
Oxygen O 12 191.988
[12]
Total 16 354.192

Note: The calculated value of 354.192 g/mol is typically rounded to 354.20 g/mol for practical
laboratory use.[1][2][3][4]

Visualization of Calculation Workflow

To further elucidate the process, the logical relationship for determining the molecular weight of
Fe(ClOa)s is presented as a workflow diagram. This visualization breaks down the chemical
formula into its atomic components and illustrates the summation process.
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Caption: Workflow for calculating the molecular weight of Fe(ClOa)s.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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